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Compound of Interest

Compound Name: C.I. Basic yellow 37

Cat. No.: B12382508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data and

recommended handling precautions for C.I. Basic Yellow 37 (C.I. 41001; CAS No. 6358-36-7).

Due to the limited publicly available toxicological data specific to this compound, this guide also

includes information on structurally related compounds and general principles of chemical

safety.

Chemical Identification
Identifier Value

C.I. Name Basic Yellow 37

C.I. Number 41001

CAS Number 6358-36-7

Molecular Formula C₂₁H₃₀ClN₃

Molecular Weight 359.94 g/mol

Synonyms
Benzenamine, 4,4'-carbonimidoylbis[N,N-

diethyl-, monohydrochloride

Hazard Identification
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C.I. Basic Yellow 37 is classified as a hazardous substance. The primary routes of exposure

are inhalation, skin contact, and eye contact.

GHS Hazard Statements:

Harmful if swallowed (H302).[1]

Causes serious eye irritation (H319).[1]

Harmful to aquatic life with long-lasting effects (H412).[1]

Quantitative Toxicological Data
Specific quantitative toxicity data for C.I. Basic Yellow 37 is not readily available in the public

domain. The table below summarizes the available information and identifies data gaps.

Information for a product identified as "Basic Dye - Golden Yellow" is included for reference,

though it is not definitively C.I. Basic Yellow 37.

Parameter Species Route Value Reference

Acute Oral

Toxicity (LD50)
Rat Oral > 590 mg/kg [1]

Acute Dermal

Toxicity (LD50)

Data Not

Available
Dermal

Data Not

Available

Acute Inhalation

Toxicity (LC50)

Data Not

Available
Inhalation

Data Not

Available

Skin

Corrosion/Irritatio

n

Rabbit Dermal Non-irritant [1]

Serious Eye

Damage/Irritation
Rabbit Ocular Irritant [1]

It is important to note that C.I. Basic Yellow 37 is structurally related to Auramine (C.I. 41000),

which has been classified as a possible human carcinogen (Group 2B) by the International

Agency for Research on Cancer (IARC).[2] The manufacturing process of auramine has been
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classified as carcinogenic to humans (Group 1).[2] Given this relationship, C.I. Basic Yellow 37
should be handled with a high degree of caution.

Experimental Protocols
Detailed experimental protocols for toxicity studies specifically on C.I. Basic Yellow 37 are not

publicly available. However, such studies generally follow standardized guidelines from

organizations like the Organisation for Economic Co-operation and Development (OECD).

Below are generalized protocols based on relevant OECD guidelines.

4.1. Acute Oral Toxicity (Following OECD Guideline 423: Acute Toxic Class Method)

Objective: To determine the acute oral toxicity of a substance.

Test Animals: Typically, rats of a single sex (usually females) are used.

Procedure: A stepwise procedure is used where a small group of animals (e.g., 3) is dosed at

a defined level. The outcome of this first step determines the next step (e.g., dosing at a

higher or lower level, or stopping the test). Doses are administered by gavage.

Observation Period: Animals are observed for a period of 14 days for signs of toxicity and

mortality. Body weight is recorded weekly.

Endpoint: The test allows for the classification of the substance into a toxicity category based

on the observed mortality.

4.2. Acute Dermal Irritation/Corrosion (Following OECD Guideline 404)

Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Test Animals: Albino rabbits are typically used.

Procedure: A small amount of the test substance (0.5 g or 0.5 mL) is applied to a shaved

patch of skin on the animal's back. The patch is covered with a gauze dressing for a

specified period (typically 4 hours).

Observation: The skin is examined for erythema (redness) and edema (swelling) at specific

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal. The severity of the reactions is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK304400/
https://www.benchchem.com/product/b12382508?utm_src=pdf-body
https://www.benchchem.com/product/b12382508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


scored.

Endpoint: The substance is classified based on the severity and reversibility of the skin

reactions.

4.3. Acute Eye Irritation/Corrosion (Following OECD Guideline 405)

Objective: To determine the potential of a substance to cause eye irritation or corrosion.

Test Animals: Albino rabbits are typically used.

Procedure: A small amount of the test substance (0.1 g or 0.1 mL) is instilled into the

conjunctival sac of one eye of the animal. The other eye serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at

specific intervals (e.g., 1, 24, 48, and 72 hours) after instillation. The severity of the lesions is

scored.

Endpoint: The substance is classified based on the severity and reversibility of the ocular

lesions.

Handling Precautions and Personal Protective
Equipment (PPE)
Given the potential hazards, strict adherence to safety protocols is mandatory when handling

C.I. Basic Yellow 37.

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation of dust.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber), a lab coat, and closed-toe

shoes.
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Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke

in the work area. Wash hands thoroughly after handling.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spillage and Disposal
Spillage: Avoid generating dust. Wear appropriate PPE. Carefully sweep up the spilled

material and place it in a sealed container for disposal. Clean the spill area with a wet cloth

or paper towels.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow it to enter drains or waterways.

Visualizations
As no specific signaling pathways for C.I. Basic Yellow 37 toxicity have been identified, the

following diagrams illustrate general workflows for safe handling and toxicity testing.
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Caption: General workflow for safely handling chemical dyes in a laboratory setting.
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Caption: Tiered approach for general toxicity assessment of a chemical substance.Caption:**

Tiered approach for general toxicity assessment of a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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